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Compound of Interest

Compound Name: DAA-1097

Cat. No.: B1669733

For Researchers, Scientists, and Drug Development Professionals

Introduction

DAA-1097 is a potent and selective agonist for the Translocator Protein (TSPO), an 18 kDa
protein primarily located on the outer mitochondrial membrane.[1][2] Formerly known as the
peripheral benzodiazepine receptor (PBR), TSPO is implicated in a variety of cellular
processes, including steroidogenesis, inflammation, and apoptosis.[2] As a TSPO agonist,
DAA-1097 is a valuable tool for investigating the functional roles of TSPO in various
physiological and pathological conditions. These application notes provide detailed protocols
for the preparation and use of DAA-1097 in common cell-based assays.

Chemical Properties and Storage
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Property Value

N-(4-chloro-2-phenoxyphenyl)-N-(2-

Full Name
isopropoxybenzyl)acetamide
Molecular Formula C24H24CINO3
Molecular Weight 409.91 g/mol [1]
CAS Number 220551-79-1[3]
Appearance Solid powder
Storage (Powder) Store at -20°C for long-term stability.[3][4]

St (Stock Solution) Store in aliquots at -20°C or -80°C. Avoid
orage (Stock Solution
’ repeated freeze-thaw cycles.[3][4]

Preparation of DAA-1097 Stock Solution

It is recommended to prepare a concentrated stock solution of DAA-1097 in a suitable organic
solvent, which can then be diluted to the final working concentration in cell culture medium.

Recommended Solvent: Dimethyl sulfoxide (DMSO) is the most common and effective solvent
for dissolving DAA-1097 for in vitro studies.

Protocol for 10 mM Stock Solution:

e Weighing: Accurately weigh out a known amount of DAA-1097 powder. For example, to
prepare 1 ml of a 10 mM stock solution, weigh out 4.099 mg of DAA-1097 (Molecular Weight
= 409.91 g/mol ).

e Dissolving: Add the appropriate volume of high-purity DMSO to the weighed powder. For 1
ml of 10 mM stock, add 1 ml of DMSO.

e Solubilization: Vortex or sonicate the solution gently until the powder is completely dissolved.
If necessary, brief warming to 37°C may aid dissolution.

o Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to
minimize freeze-thaw cycles. Store at -20°C or -80°C.
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Note on Final DMSO Concentration: The final concentration of DMSO in the cell culture
medium should be kept as low as possible, typically below 0.5%, as higher concentrations can
be toxic to cells. A vehicle control (medium with the same final concentration of DMSO) should

always be included in experiments.

DAA-1097 Signaling Pathway

DAA-1097 acts as an agonist at the Translocator Protein (TSPO) located on the outer
mitochondrial membrane. Activation of TSPO is associated with the translocation of cholesterol
from the outer to the inner mitochondrial membrane, a rate-limiting step in steroid hormone
synthesis. TSPO is also involved in the modulation of mitochondrial function, including the
regulation of the mitochondrial membrane potential and ATP synthesis.

DAA-1097 Signaling Pathway

Cholesterol 3 Steroidogenesis
Transport (e.g., Progesterone)
Binds to & Activates _ TSPO
DAATE gl (Outer Mitochondrial Membrane)

Mitochondrial P Mitochondrial
Function Modulation Membrane Potential

ATP Synthesis

Click to download full resolution via product page

DAA-1097 binds to and activates TSPO, influencing steroidogenesis and mitochondrial
function.

Experimental Workflow for Cell-Based Assays

A general workflow for assessing the effects of DAA-1097 in cell-based assays is outlined
below. This workflow can be adapted for specific assays such as cell viability, mitochondrial
function, or steroidogenesis.
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General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669733#how-to-prepare-daa-1097-for-cell-based-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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